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Compound of Interest

Compound Name: 1,3-Diamino-2-propanol

Cat. No.: B154962 Get Quote

An In-depth Technical Guide to the Commercial Availability and Suppliers of 1,3-Diamino-2-
propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Diamino-2-propanol (CAS No: 616-29-5), also known as 2-Hydroxy-1,3-diaminopropane,

is a versatile chemical intermediate with significant applications in the pharmaceutical and

chemical industries. Its structure, featuring two primary amine groups and a secondary hydroxyl

group, makes it a valuable building block for the synthesis of complex molecules. In drug

development, it serves as a key raw material for several Active Pharmaceutical Ingredients

(APIs).[1] This guide provides a comprehensive overview of its commercial availability, key

suppliers, technical specifications, and relevant experimental protocols.

Commercial Availability and Suppliers
1,3-Diamino-2-propanol is readily available from a range of chemical suppliers, from large-

scale manufacturers to those specializing in laboratory and research quantities. It is offered in

various grades and purities to suit different applications.

Major Suppliers
A non-exhaustive list of prominent global suppliers includes:
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Thermo Scientific Chemicals (Fisher Scientific): A major supplier of laboratory chemicals,

offering various quantities.[2][3][4]

Sigma-Aldrich (Merck): Provides 1,3-Diamino-2-propanol in different purity grades for

research and development.[5][6]

Tokyo Chemical Industry (TCI): Offers the compound with specified purity levels, suitable for

synthetic chemistry applications.[7][8]

Borregaard: A key manufacturer of 1,3-Diamino-2-propanol (DAP) for pharmaceutical and

other markets, produced in large commercial plants.[9]

Parchem: A worldwide supplier of specialty chemicals, including 1,3-Diamino-2-propanol.
[10]

Apollo Scientific: A UK-based supplier providing various pack sizes for research and

manufacturing.[11]

CarboMer Inc.: A US-based manufacturer of specialty chemicals for the life sciences, listing it

as an API intermediate.[1]

Santa Cruz Biotechnology (SCBT): Supplies the compound as a biochemical for proteomics

research.[12]

Spectrum Chemical: Provides the diamino alcohol for laboratory and manufacturing use.[13]

Kemi-Works: A China-based manufacturer offering the product directly.[14]

Quantitative Data Summary
The following tables summarize the typical physical and chemical properties of commercially

available 1,3-Diamino-2-propanol. Data is aggregated from various supplier specifications.[3]

[5][15]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 616-29-5

Molecular Formula C₃H₁₀N₂O

Molecular Weight 90.12 g/mol [1]

IUPAC Name 1,3-diaminopropan-2-ol[3]

Synonyms
2-Hydroxy-1,3-diaminopropane,

Diaminoisopropanol[1][11]

InChI Key UYBWIEGTWASWSR-UHFFFAOYSA-N[3]

EC Number 210-474-2[5]

Table 2: Physical and Chemical Properties

Property Value Citations

Appearance

White to pale-yellow or

colorless crystals, powder,

lump, or clear liquid

[3][7][13]

Purity ≥95%, ≥96%, 97% [3][5]

Melting Point 40-44 °C [5]

Boiling Point
~235 °C (at atmospheric

pressure); 93-95 °C (at 3 Torr)
[15][16]

Solubility Highly soluble in water [1][16]

Density 1.081 g/cm³ [15]

Applications in Research and Drug Development
1,3-Diamino-2-propanol is a critical intermediate in both academic research and industrial

pharmaceutical synthesis.
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API Synthesis: It is a documented precursor in the manufacture of several drugs, including

Amikacin, Cefadroxil, Abacavir, and Bisoprolol.[1]

Ligand Synthesis: As a versatile bidentate diamine ligand, it is used to synthesize various

organometallic compounds, some of which are studied for cytotoxic activity.[5]

Biochemical Probes: It serves as a precursor for synthesizing fluorogenic dsDNA binders like

BAPPA (N1,N3-bis(4-amidinophenyl)propane-1,3-diamine).[5][6]

Dendrimer Chemistry: The molecule can be used as a branching unit in the synthesis of

peptide dendrimers.[6]

Enzyme Inhibition: It has been identified as an indirect inhibitor of ornithine decarboxylase

(ODC), an enzyme involved in polyamine biosynthesis, which is a target for cancer therapy.

[17]

Experimental Protocols
General Manufacturing Process
The industrial synthesis of 1,3-Diamino-2-propanol predominantly involves the reaction of

epichlorohydrin with ammonia.[9][17]

Methodology:

Reaction: Epichlorohydrin is reacted with a large molar excess (e.g., 30-50 fold) of aqueous

ammonia. The reaction is typically initiated at a controlled low temperature (e.g., 10-15 °C) to

manage the exothermicity from the opening of the oxirane ring.[18][19]

Alkalinization: An equimolar amount of a strong base, such as sodium hydroxide (NaOH), is

added to the reaction mixture. This step facilitates the displacement of the chlorine atom by

the second amine group in an alkaline environment.[9][18]

Purification: The crude product undergoes a series of purification steps.[9]

Excess ammonia and water are removed via distillation.[16][18]

The precipitated salt (e.g., sodium chloride) is removed by filtration.[19]
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The final product is isolated and purified by vacuum distillation to achieve the desired

purity.[16][19]

Synthesis of 1,3-Diamino-2-propanol

Reactants

Process Steps

Products & Byproducts

Epichlorohydrin

Step 1: Ring Opening
(Low Temperature, e.g., 10-15°C)

Ammonia (aq, excess) NaOH (aq)

Step 2: Nucleophilic Substitution
(Base Addition)

Intermediate

Step 3: Purification
(Distillation, Filtration)

Crude Product

1,3-Diamino-2-propanol NaCl (precipitate) Water

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://patents.google.com/patent/US1985885A/en
https://de.wikipedia.org/wiki/1,3-Diamino-2-propanol
https://www.benchchem.com/product/b154962?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General industrial synthesis pathway for 1,3-Diamino-2-propanol.

Role as an Ornithine Decarboxylase (ODC) Inhibitor
1,3-Diamino-2-propanol acts as an indirect inhibitor of ornithine decarboxylase (ODC).[17]

ODC is the first and rate-limiting enzyme in the polyamine biosynthesis pathway, which

converts ornithine to putrescine. Polyamines are essential for cell growth and proliferation, and

their dysregulation is implicated in cancer.

Ornithine

Ornithine
Decarboxylase (ODC) Putrescine Spermidine,
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Caption: Inhibition of the polyamine synthesis pathway by 1,3-Diamino-2-propanol.

Conclusion
1,3-Diamino-2-propanol is a commercially accessible and highly valuable chemical for

professionals in drug discovery and development. Its well-established synthesis route and

availability from numerous suppliers in various grades facilitate its use from laboratory-scale

research to large-scale manufacturing. Its role as a versatile ligand, a precursor to complex

APIs, and a biochemical tool underscores its importance in modern medicinal chemistry and

chemical biology. Researchers should consult supplier-specific documentation, such as

Certificates of Analysis and Safety Data Sheets, to ensure the material meets the requirements

for their intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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